Hafnium diboride

• InChI: InChI=1S/2B.Hf
• InChI Key: LRTTZMZPZHBOPO-UHFFFAOYSA-N
• Canonical SMILES: [B].[B].[Hf]
• Molecular Formula: B2Hf
• DSSTOX Substance ID: DTXSID10893925
• Molecular Weight: 200.11 g/mol
• Physical Description: Grey odorless powder; [Alfa Aesar MSDS]
• CAS No.: 12007-23-7

Description

Hafnium diboride is a transition metal boride compound, known for its exceptional hardness, high melting point, and excellent thermal and chemical stability. These properties make it an attractive material for various high-temperature and high-stress applications, particularly in the aerospace and nuclear industries .

Mechanism of Action

Target of Action

Hafnium diboride (HfB2) is a type of ceramic composed of hafnium and boron . It is primarily targeted for various industrial applications due to its excellent chemical stability, resistance to oxidation, high melting temperature, and high hardness . It is widely used in high-temperature environments, making it an attractive material for the manufacture of furnace components, plasma arc electrodes, refractory linings, cutting tools, coating materials, and heterogeneous catalysis .

Mode of Action

The mode of action of HfB2 is primarily mechanical, based on its structural, mechanical, and electronic properties . The hardness of the compounds is estimated to be hard or superhard and is found to be sensitive to the B concentrations and types of sandwich-like structures . Strong boron covalent bonding leads to the superhardness of HfB2 compounds .

Biochemical Pathways

As HfB2 is a ceramic material, it does not directly interact with biological systems or biochemical pathways. Its primary interactions are physical, based on its mechanical and thermal properties. The synthesis of hfb2 involves chemical reactions, such as the solid-state reaction of hafnium dioxide (hfo2), metallic magnesium (mg), and sodium borohydride (nabh4) at 700°c in an autoclave .

Result of Action

The result of HfB2 action is the creation of a material with high hardness, high melting point, and excellent chemical stability . These properties make HfB2 suitable for various industrial applications, especially those requiring resistance to high temperatures and mechanical stress .

Action Environment

The action of HfB2 is influenced by environmental factors such as temperature and pressure. For instance, the synthesis of HfB2 nanoparticles involves a solid-state reaction at 700°C in an autoclave . Furthermore, HfB2 shows good thermal stability and oxidation resistance below 380°C in air . The thermodynamic stability of HfB2 also varies with temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hafnium diboride can be synthesized through several methods, including solid-state reactions, carbothermal reduction, and chemical vapor deposition. One common method involves the reaction of hafnium dioxide with boron carbide at high temperatures. Another method is the carbothermal reduction of hafnium oxide with boron carbide in an inert atmosphere .

Industrial Production Methods: In industrial settings, hafnium boride is often produced using hot-pressed sintering techniques. This involves mixing hafnium and boron powders, pressing them into a desired shape, and then heating them to high temperatures under pressure to form a dense, solid material .

Chemical Reactions Analysis

Types of Reactions: Hafnium diboride undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, it reacts with halogens to form hafnium tetrahalides, such as hafnium tetrafluoride and hafnium tetrachloride .

Common Reagents and Conditions: Common reagents used in these reactions include halogens (fluorine, chlorine, bromine, iodine) and oxygen. These reactions typically occur at elevated temperatures to facilitate the formation of the desired products .

Major Products Formed: The major products formed from these reactions include hafnium tetrahalides and hafnium oxide. For instance, the reaction with oxygen forms hafnium dioxide, a compound with significant industrial applications .

Scientific Research Applications

Hafnium diboride has a wide range of scientific research applications due to its unique properties. It is used in wear-resistant coatings, nuclear reactor control rods, and high-temperature composites. Additionally, it finds applications in hypervelocity re-entry vehicles, such as intercontinental ballistic missile heat shields and aerodynamic leading edges .

In the field of catalysis, hafnium boride has been explored as a catalyst for various chemical reactions, including those in vanadium redox flow batteries . Its high hardness and thermal stability also make it a candidate for cutting tools and other high-stress applications .

Comparison with Similar Compounds

Similar Compounds: Hafnium diboride is often compared to other transition metal borides, such as titanium boride, zirconium boride, and tungsten boride. These compounds share similar properties, including high hardness and thermal stability .

Uniqueness: What sets hafnium boride apart is its higher melting point and greater chemical stability compared to some of its counterparts. Additionally, hafnium boride’s unique combination of mechanical and thermal properties makes it particularly suitable for extreme environments, such as those encountered in aerospace and nuclear applications .